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Compound of Interest

Compound Name: Maleimide-NODA-GA

Cat. No.: B6297667

Introduction

Cell-based assays are fundamental tools in drug discovery and biomedical research, enabling
the study of cellular processes and the effects of novel therapeutics in a biologically relevant
context. The use of targeted probes labeled with positron-emitting radionuclides, such as
Gallium-68 (°8Ga), offers a powerful method for quantitative analysis of specific cellular targets.
Maleimide-NODA-GA serves as a versatile platform for labeling targeting moieties, such as
antibodies or peptides, with ®8Ga. The maleimide group reacts specifically with free thiol
(sulfhydryl) groups on cysteine residues, forming a stable covalent bond. The NODA-GA
chelator securely complexes ¢8Ga, allowing for sensitive detection via positron emission
tomography (PET) imaging or in cell-based radioactivity assays.[1]

These application notes provide detailed protocols for utilizing Maleimide-NODA-GA labeled
probes in cell-based assays, with a primary focus on flow cytometry for the quantification of cell
surface proteins.

Key Applications

o Quantitative Analysis of Cell Surface Receptors: Determine the expression levels of specific
receptors on different cell populations.[2]
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e Pharmacodynamic (PD) Assays: Monitor target engagement and receptor occupancy of
therapeutic candidates.

» High-Throughput Screening: Screen compound libraries for their ability to modulate the
expression or availability of a target protein.

 In Vitro Characterization of PET Tracers: Evaluate the binding affinity and specificity of novel
68Ga-labeled imaging agents in a cellular context before in vivo studies.[3]

Experimental Protocols

Protocol 1: Conjugation of a Targeting Antibody with
Maleimide-NODA-GA

This protocol describes the conjugation of a thiol-containing antibody to Maleimide-NODA-GA.
Materials:

o Targeting antibody with available cysteine residues

» Maleimide-NODA-GA

e Anhydrous Dimethyl Sulfoxide (DMSO)

e Phosphate-Buffered Saline (PBS), pH 7.2-7.4, degassed

o Tris(2-carboxyethyl)phosphine (TCEP) (optional, for reduction of disulfide bonds)

e Sephadex G-25 column or other suitable size-exclusion chromatography media

e Reaction tubes

Inert gas (Nitrogen or Argon)
Procedure:
e Antibody Preparation:

o Dissolve the antibody in degassed PBS at a concentration of 5-10 mg/mL.[4]
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o (Optional) To increase the number of available thiol groups, disulfide bonds within the
antibody can be partially reduced. Add a 10-fold molar excess of TCEP to the antibody
solution and incubate for 30 minutes at room temperature under an inert gas atmosphere.

[5]

Maleimide-NODA-GA Preparation:

o Allow the vial of Maleimide-NODA-GA to equilibrate to room temperature.

o Prepare a 10 mM stock solution by dissolving the required amount in anhydrous DMSO.
Vortex briefly to ensure complete dissolution.[5]

Conjugation Reaction:

o Add a 10-20 fold molar excess of the Maleimide-NODA-GA stock solution to the antibody
solution while gently stirring or vortexing.

o Flush the reaction tube with an inert gas, seal, and incubate for 2 hours at room
temperature or overnight at 4°C, protected from light.

Purification of the Conjugate:

o Purify the antibody-NODA-GA conjugate from unreacted Maleimide-NODA-GA using a
pre-equilibrated Sephadex G-25 column with degassed PBS as the mobile phase.

o Collect the fractions containing the purified conjugate, which will elute in the void volume.
Characterization and Storage:

o Determine the concentration of the purified conjugate using a spectrophotometer by
measuring the absorbance at 280 nm.

o The degree of labeling can be determined using mass spectrometry.

o Store the purified conjugate at 2-8°C for short-term use or at -20°C for long-term storage.
For long-term storage, the addition of a cryoprotectant such as glycerol is recommended.
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Protocol 2: ®8Ga-Labeling of the Antibody-NODA-GA
Conjugate

This protocol outlines the radiolabeling of the purified antibody-NODA-GA conjugate with
Gallium-68.

Materials:

Antibody-NODA-GA conjugate

o 68Ge/%8Ga generator

e Sodium acetate buffer (0.1 M, pH 4.5)

¢ Reaction vial (e.g., V-bottom polypropylene vial)

» Heating block or water bath

e Radio-TLC system for quality control

Procedure:

e Elution of ¢8Ga:

o Elute the %8Ge/*8Ga generator with 0.1 M HCI according to the manufacturer's instructions.

e Radiolabeling Reaction:

o

In a reaction vial, add the desired amount of the antibody-NODA-GA conjugate (typically
5-50 pg).

o

Add the %8Ga eluate to the vial.

o

Adjust the pH of the reaction mixture to 4.5 using sodium acetate buffer.

[¢]

Incubate the reaction mixture at 50°C for 15 minutes.[3]

e Quality Control:
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o Determine the radiochemical purity of the [¢8Ga]Ga-Antibody-NODA-GA probe using a
radio-TLC system. The radiochemical purity should be >95%.

Protocol 3: Cell-Based Binding Assay using Flow

Cytometry

This protocol describes the use of the [°8Ga]Ga-Antibody-NODA-GA probe to quantify the
expression of a cell surface target via flow cytometry.

Materials:

o [68Ga]Ga-Antibody-NODA-GA probe

o Target-positive and target-negative cell lines
» Cell culture medium

o Fetal Bovine Serum (FBS)

e PBS

e Flow Cytometry Staining Buffer (e.g., PBS with 1% BSA)

Flow cytometer equipped with a radioactivity detector or a gamma counter for sorted cells.
Procedure:

o Cell Preparation:

o Harvest cells and wash them with cold PBS.

o Resuspend the cells in Flow Cytometry Staining Buffer at a concentration of 1 x 107
cells/mL.[6]

e Staining:

o Aliquot 100 uL of the cell suspension (1 x 10° cells) into flow cytometry tubes.
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o Add the [*8Ga]Ga-Antibody-NODA-GA probe at various concentrations to determine
binding saturation.

o For competition assays, add a non-labeled antibody at a saturating concentration before
adding the radiolabeled probe.

o Incubate the cells for 1 hour at 4°C, protected from light.
e Washing:

o Wash the cells twice with 2 mL of cold Flow Cytometry Staining Buffer by centrifugation at
300-400 x g for 5 minutes.[6]

» Data Acquisition and Analysis:

(¢]

Resuspend the final cell pellet in 500 pL of Flow Cytometry Staining Buffer.

[¢]

Acquire data on a flow cytometer. The signal from the radiolabeled probe will be
proportional to the amount of target protein on the cell surface.

[¢]

Alternatively, the radioactivity of the cell pellet can be measured using a gamma counter to
determine the total bound radioactivity.

[¢]

Analyze the data to determine the mean fluorescence intensity (MFI) or counts per minute
(CPM) for each sample.

Data Presentation

Table 1: Quantitative Analysis of Receptor Expression on Cell Lines

Mean Radioactivity

Cell Line Target Expression Standard Deviation
(CPM)
Cell Line A Positive 150,234 +12,567
Cell Line B Negative 1,256 + 345
Cell Line A + -
Positive 5,876 + 987
unlabeled Ab
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Table 2: In Vitro Stability of [°8Ga]Ga-NOTA-mal-hPD-L1 Nb[3]

. Stability in Injection Buffer  Stability in Human Serum
Time (hours)

(% RCP) (% RCP)
1 >99% >99%
2 >99% >99%
3 >99% >99%

RCP: Radiochemical Purity

Visualization of Workflows and Pathways
Experimental Workflow
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Caption: Workflow for cell-based assays using Maleimide-NODA-GA labeled probes.
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Caption: Cysteine residues as targets for both redox signaling and maleimide probes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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